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Compound of Interest

Compound Name: Chrysamine G disodium salt

Cat. No.: B12423322 Get Quote

Abstract & Scope
Chrysamine G (CG) is a lipophilic bis-salicylic acid derivative of Congo Red.[1][2] Unlike its

parent compound, CG readily crosses the blood-brain barrier (BBB) and binds to

-amyloid (A

) fibrils with high affinity (

nM).[1][2] In cell culture models (e.g., PC12 cells), it is utilized not only as a probe for amyloid
deposition but also as a neuroprotective agent that attenuates A

-induced toxicity.[1]

This guide details the precision preparation of Chrysamine G stock solutions. It addresses

specific challenges inherent to this compound: its amphiphilic nature, sensitivity to "shock

precipitation" in aqueous media, and high affinity for cellulose-based filtration membranes.[1]
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Property Specification Notes

Compound Name Chrysamine G

CAS Number 6472-91-9

Molecular Weight
526.41 g/mol (Disodium

Salt)482.44 g/mol (Free Acid)

CRITICAL:[1][2][3][4][5][6][7][8]

Most commercial vendors

supply the Disodium Salt.[1]

Verify your specific vial before

calculating mass.[1]

Solubility (DMSO) ~4 mg/mL to 20 mg/mL
Solubility increases with slight

warming (37°C).[1]

Solubility (Water) < 2 mg/mL
Poor stability; prone to

precipitation.[1]

Appearance
Orange/Red to Dark Brown

Solid

Storage -20°C, Desiccated, Dark Light sensitive.[1]

Required Materials
Solvent: Dimethyl Sulfoxide (DMSO), sterile, cell-culture grade (

99.9%).[1]

Vials: Amber glass vials (borosilicate) with PTFE-lined caps. Avoid clear glass due to light

sensitivity.

Filtration: 0.22

m PTFE (Polytetrafluoroethylene) or PES (Polyethersulfone) syringe filters.[1]

WARNING: Do NOT use Cellulose Acetate (CA) or Mixed Cellulose Esters (MCE).[1]

Chrysamine G is a diazo dye analogue and structurally related to cotton dyes; it will bind

non-specifically to cellulose membranes, significantly reducing the concentration of your

filtrate.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Dibenzo_g_p_chrysene
https://www.aatbio.com/products/chrysamine-g-cas-6472-91-9
https://www.sigmaaldrich.com/SG/en/product/sigma/c1115
https://www.sigmaaldrich.com/DO/en/product/sigma/c1115
https://www.researchgate.net/publication/267997146_The_Amide_Derivatives_of_Chrysamine_G_Bind_to_the_b-Amyloid_Fibril
https://pubmed.ncbi.nlm.nih.gov/9820124/
https://pubmed.ncbi.nlm.nih.gov/12401547/
https://hellobio.com/amyloid-beta-protocol
https://pubchem.ncbi.nlm.nih.gov/compound/Dibenzo_g_p_chrysene
https://pubchem.ncbi.nlm.nih.gov/compound/Dibenzo_g_p_chrysene
https://pubchem.ncbi.nlm.nih.gov/compound/Dibenzo_g_p_chrysene
https://pubchem.ncbi.nlm.nih.gov/compound/Dibenzo_g_p_chrysene
https://pubchem.ncbi.nlm.nih.gov/compound/Dibenzo_g_p_chrysene
https://pubchem.ncbi.nlm.nih.gov/compound/Dibenzo_g_p_chrysene
https://pubchem.ncbi.nlm.nih.gov/compound/Dibenzo_g_p_chrysene
https://pubchem.ncbi.nlm.nih.gov/compound/Dibenzo_g_p_chrysene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12423322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism & Experimental Logic
The Solubility Challenge
Chrysamine G is amphiphilic.[1] While the carboxylic acid groups provide some polarity, the

central biphenyl structure is highly lipophilic.[1]

Direct Addition Risk: Adding high-concentration DMSO stock directly to cell media often

causes local supersaturation, leading to immediate, microscopic precipitation ("shock

precipitation").[1] These micro-crystals are often invisible to the naked eye but can cause

cytotoxicity artifacts or reduce effective concentration.[1]

Solution: Use an Intermediate Dilution Step (described in Protocol 5.2) to buffer the transition

from organic to aqueous phase.[1][9]

Mechanism of Action Diagram
The following diagram illustrates the pathway from stock preparation to cellular interaction,

highlighting the critical binding sites.[1]
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Dilution (<0.1% DMSO) Neuron / PC12 Cell

Neuroprotection

Beta-Amyloid Fibrils
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by CG binding

Click to download full resolution via product page

Figure 1: Workflow from stock dilution to biological mechanism.[1][2][8][10][11] CG binds A

fibrils, preventing neurotoxic interaction.[1]

Protocol: Primary Stock Preparation (10 mM)
Objective: Prepare 1 mL of a 10 mM Stock Solution in DMSO. Pre-requisite: Calculate mass

based on the exact MW on your bottle (assumed 526.41 g/mol for disodium salt below).

Equilibration: Allow the vial of Chrysamine G and DMSO to equilibrate to room temperature

(20-25°C) before opening to prevent water condensation.
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Weighing: Weigh 5.26 mg of Chrysamine G powder into a sterile amber glass vial.

Note: Due to static, use an anti-static gun or weigh directly into the vial if possible.[1]

Solubilization: Add 1.0 mL of high-grade DMSO.

Dissolution: Vortex vigorously for 30-60 seconds.

Visual Check: If particulates remain, sonicate in a water bath at 37°C for 5 minutes.[1] The

solution should be a clear, dark orange/red liquid.[1]

Sterilization (Critical):

Pre-wet a 0.22

m PTFE syringe filter with 100

L of pure DMSO (discard flow-through).[1]

Filter the Chrysamine G solution through the wet filter into a fresh, sterile amber vial.

Aliquot & Storage: Aliquot into small volumes (e.g., 50

L) to avoid freeze-thaw cycles. Store at -20°C.

Protocol: Working Solution & Cell Treatment
Objective: Dilute stock to a final concentration (e.g., 1

M) in cell culture media without precipitation.

Dilution Logic Diagram
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Figure 2: Serial dilution strategy to minimize osmotic shock and precipitation.

Step-by-Step Dilution
Preparation of Intermediate Stock (100

M):

Pipette 10

L of the 10 mM DMSO stock.[1]

Add to 990

L of pre-warmed (37°C) culture media (serum-free preferred for this step) or PBS.

Technique: Add the DMSO dropwise while vortexing the media gently.[1] This prevents

high local concentrations.[1]

Final Dilution (1

M):
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Add 10

L of the 100

M Intermediate Stock to 990

L of cell culture media (containing cells).

Final DMSO Concentration: 0.01% (Well below the 0.1% toxicity threshold).[1]

Quality Control & Troubleshooting
Observation Probable Cause Corrective Action

Precipitate in Media
"Shock precipitation" due to

rapid addition.[1]

Use the intermediate dilution

step (Protocol 5.2).[1] Ensure

media is pre-warmed to 37°C.

Low Biological Activity Drug lost during filtration.[1]

Did you use a Cellulose

Acetate filter? Switch to PTFE

or PES.[1][12]

Color Change pH sensitivity or oxidation.[1]

Chrysamine G is pH sensitive.

[1] Ensure media is buffered to

pH 7.[1]4. Discard if stock

turns cloudy or changes hue

drastically.[1]

Crystal Formation in Frozen

Stock
DMSO freezing.

Thaw completely at 37°C and

vortex before use. DMSO

crystallizes at ~18°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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